Cas no 770700-55-5 (1-(3-FLUORO-PROPYL)-[1,4]DIAZEPANE)

• Product Name: 1-(3-FLUORO-PROPYL)-[1,4]DIAZEPANE
• CAS No: 770700-55-5
• MF: C₈H₁₇FN₂
• MW: 160.232385396957
• CID: 562492
• PubChem ID: 22281290
• Update Time: 2025-04-19

1-(3-FLUORO-PROPYL)-[1,4]DIAZEPANE Chemical and Physical Properties

Names and Identifiers

• 1-(3-FLUORO-PROPYL)-[1,4]DIAZEPANE
• 1-(3-fluoropropyl)-1,4-diazepane
• 1H-1,4-Diazepine,1-(3-fluoropropyl)hexahydro-
• AKOS006289322
• SCHEMBL7554241
• 770700-55-5
• DTXSID40624289

• Inchi： 1S/C8H17FN2/c9-3-1-6-11-7-2-4-10-5-8-11/h10H,1-8H2
• InChI Key： SWWOCDQDQYWYQE-UHFFFAOYSA-N
• SMILES： FCCCN1CCNCCC1

Computed Properties

• Exact Mass: 160.13800
• Monoisotopic Mass: 160.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 98.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.938
• Boiling Point: 220.667 °C at 760 mmHg
• Flash Point: 87.257 °C
• PSA: 15.27000
• LogP: 0.90800